molecular formula C8H9BrO2S B15371753 1,3-Dioxolane, 2-(5-bromo-2-thienyl)-2-methyl- CAS No. 6909-65-5

1,3-Dioxolane, 2-(5-bromo-2-thienyl)-2-methyl-

Cat. No.: B15371753
CAS No.: 6909-65-5
M. Wt: 249.13 g/mol
InChI Key: KRLVYXTZWKBHDG-UHFFFAOYSA-N
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Description

1,3-Dioxolane, 2-(5-bromo-2-thienyl)-2-methyl- is a brominated heterocyclic compound featuring a 1,3-dioxolane ring substituted with a methyl group and a 5-bromo-2-thienyl moiety. Its molecular formula is C₁₀H₁₁BrO₂S, with an average molecular weight of 275.160 Da and a monoisotopic mass of 273.966313 Da . The compound’s structure combines the electron-rich dioxolane ring with a bromothiophene group, which may influence its reactivity and applications in organic synthesis or material science.

Properties

CAS No.

6909-65-5

Molecular Formula

C8H9BrO2S

Molecular Weight

249.13 g/mol

IUPAC Name

2-(5-bromothiophen-2-yl)-2-methyl-1,3-dioxolane

InChI

InChI=1S/C8H9BrO2S/c1-8(10-4-5-11-8)6-2-3-7(9)12-6/h2-3H,4-5H2,1H3

InChI Key

KRLVYXTZWKBHDG-UHFFFAOYSA-N

Canonical SMILES

CC1(OCCO1)C2=CC=C(S2)Br

Origin of Product

United States

Comparison with Similar Compounds

The compound is compared to structurally related 1,3-dioxolane derivatives below, focusing on substituents, molecular properties, and applications.

Substituent Variations on the Dioxolane Ring
Compound Name Molecular Formula Molecular Weight Substituents CAS Number Key Properties/Applications
1,3-Dioxolane, 2-(5-bromo-2-thienyl)-2-methyl- C₁₀H₁₁BrO₂S 275.16 5-Bromo-2-thienyl, methyl - Potential intermediate in organic synthesis
2-Methyl-2-(3-bromopropyl)-1,3-dioxolane C₇H₁₃BrO₂ 209.08 3-Bromopropyl, methyl 24400-75-7 Liquid; used in pharmaceutical intermediates
1,3-Dioxolane, 2-(3-chloropropyl)-2-methyl- C₇H₁₃ClO₂ 164.63 3-Chloropropyl, methyl 5978-08-5 Moderate polarity; solvent compatibility studies
2-(2-Bromoethyl)-2-methyl-1,3-dioxolane C₆H₁₁BrO₂ 195.06 2-Bromoethyl, methyl 37865-96-6 Intermediate for cross-coupling reactions

Key Observations :

  • Bromine vs.
  • Thiophene vs. Alkyl Chains : The thienyl substituent in the target compound introduces aromaticity and conjugation, differing from alkyl-chain-substituted dioxolanes, which are more lipophilic .
Aromatic and Heterocyclic Derivatives
Compound Name Molecular Formula Molecular Weight Substituents CAS Number Key Properties/Applications
5-Bromo-2-(1,3-dioxolan-2-yl)-4-methyl-1,3-thiazole C₁₂H₁₄N₄OS 282.33 Thiazole, bromo, methyl 2095410-24-3 Pharmaceutical candidate (e.g., kinase inhibitors)
2-(3,5-Dimethylbenzoyl)-5-(1,3-dioxolan-2-yl)thiophene C₁₇H₁₈O₃S 302.39 Benzoyl, thiophene - Material science (OLEDs)

Key Observations :

  • Thiazole vs. Thiophene : The thiazole derivative (CAS 2095410-24-3) incorporates nitrogen, enhancing hydrogen-bonding capacity, whereas the thiophene-based target compound prioritizes π-conjugation .
  • Functional Group Diversity : Benzoyl-substituted dioxolanes (e.g., C₁₇H₁₈O₃S) are tailored for optoelectronic applications, contrasting with bromothienyl derivatives, which are more suited for cross-coupling reactions .
Analytical Data
  • Retention Behavior : In gas chromatography (GC), 1,3-dioxolane derivatives exhibit varying retention times. For example, 1,3-dioxolane itself elutes at 5.379 min , while alkyl-substituted analogs (e.g., 4-methyl-2-phenyl-1,3-dioxolane) show longer retention due to increased hydrophobicity .
  • Natural Occurrence : Dioxolane derivatives like 4-methyl-2-phenyl-1,3-dioxolane are identified in apricot kernel extracts, suggesting roles as flavorants or bioactive agents .

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